Cas no 890099-65-7 (3-Acetoxy-3'-iodobenzophenone)
3-Acetoxy-3'-iodobenzophenone is a specialized organic compound featuring both acetoxy and iodo functional groups on a benzophenone scaffold. This structure lends itself to applications in synthetic organic chemistry, particularly as an intermediate in the preparation of more complex molecules. The presence of the iodine atom offers versatility for further functionalization via cross-coupling reactions, while the acetoxy group provides a handle for subsequent deprotection or transformation. Its well-defined reactivity profile makes it a valuable building block for pharmaceuticals, agrochemicals, and materials science research. The compound is typically handled under standard laboratory conditions, with purity and stability being key considerations for reproducible results.
3-Acetoxy-3'-iodobenzophenone structure
Product Name:3-Acetoxy-3'-iodobenzophenone
CAS No:890099-65-7
MF:C15H11IO3
MW:366.150516748428
CID:869207
PubChem ID:24722943
Update Time:2025-11-02
3-Acetoxy-3'-iodobenzophenone Chemical and Physical Properties
Names and Identifiers
-
- [3-(3-iodobenzoyl)phenyl] acetate
- 3-ACETOXY-3'-IODOBENZOPHENONE
- 3-(3-Iodobenzoyl)phenyl acetate
- 890099-65-7
- MFCD07698885
- AKOS016018173
- DTXSID20641636
- 3-Acetoxy-3'-iodobenzophenone
-
- MDL： MFCD07698885
- Inchi： 1S/C15H11IO3/c1-10(17)19-14-7-3-5-12(9-14)15(18)11-4-2-6-13(16)8-11/h2-9H,1H3
- InChI Key： VXDQWHUSYJQKCQ-UHFFFAOYSA-N
- SMILES： IC1=CC=CC(=C1)C(C1C=CC=C(C=1)OC(C)=O)=O
Computed Properties
- Exact Mass: 365.97500
- Monoisotopic Mass: 365.97529g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 342
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 43.4
Experimental Properties
- Density: 1.611
- Boiling Point: 461°C at 760 mmHg
- Flash Point: 232.6°C
- Refractive Index: 1.624
- PSA: 43.37000
- LogP: 3.44750
3-Acetoxy-3'-iodobenzophenone Customs Data
- HS CODE：2915390090
- Customs Data：
China Customs Code:
2915390090Overview:
2915390090. Other acetate esters. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:5.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Regulatory conditions:
A.Customs clearance form for Inbound Goods
B.Customs clearance form for outbound goodsInspection and quarantine category:
R.Sanitary supervision and inspection of imported food
S.Sanitary supervision and inspection of exported food
M.Import commodity inspection
N.Export commodity inspectionSummary:
2915390090. esters of acetic acid. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:5.5%. General tariff:30.0%
3-Acetoxy-3'-iodobenzophenone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A087965-250mg |
3-Acetoxy-3'-iodobenzophenone |
890099-65-7 | 250mg |
$ 290.00 | 2022-06-08 | ||
| TRC | A087965-500mg |
3-Acetoxy-3'-iodobenzophenone |
890099-65-7 | 500mg |
$ 480.00 | 2022-06-08 | ||
| Fluorochem | 201783-1g |
3-Acetoxy-3'-iodobenzophenone |
890099-65-7 | >90% | 1g |
￡340.00 | 2022-03-01 | |
| Fluorochem | 201783-2g |
3-Acetoxy-3'-iodobenzophenone |
890099-65-7 | >90% | 2g |
￡624.00 | 2022-03-01 | |
| Fluorochem | 201783-5g |
3-Acetoxy-3'-iodobenzophenone |
890099-65-7 | >90% | 5g |
￡1120.00 | 2022-03-01 | |
| A2B Chem LLC | AD84257-1g |
3-Acetoxy-3'-iodobenzophenone |
890099-65-7 | >90% | 1g |
$423.00 | 2024-04-19 | |
| A2B Chem LLC | AD84257-2g |
3-Acetoxy-3'-iodobenzophenone |
890099-65-7 | >90% | 2g |
$737.00 | 2024-04-19 | |
| A2B Chem LLC | AD84257-5g |
3-Acetoxy-3'-iodobenzophenone |
890099-65-7 | >90% | 5g |
$1288.00 | 2024-04-19 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1781198-1g |
3-Acetoxy-3'-iodobenzophenone |
890099-65-7 | 98% | 1g |
￥23716.00 | 2024-04-26 |
3-Acetoxy-3'-iodobenzophenone Related Literature
-
Chen Long,Ying Dai,Jianwei Li,Hao Jin Nanoscale, 2020,12, 21124-21130
-
Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
-
Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
-
Jonas Kind,Lukas Kaltschnee,Martin Leyendecker,Christina M. Thiele Chem. Commun., 2016,52, 12506-12509
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